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Cat. No.: B166412

Get Quote

An In-depth Technical Guide to the Structural Analysis of 1-(Bromomethyl)-3-methoxy-2-
nitrobenzene

Abstract
1-(Bromomethyl)-3-methoxy-2-nitrobenzene is a key organic intermediate whose utility in

medicinal chemistry and materials science is predicated on its specific structural and electronic

features. This technical guide provides a comprehensive structural analysis of this compound,

intended for researchers, scientists, and professionals in drug development. We delve into the

core analytical techniques—Nuclear Magnetic Resonance (NMR) Spectroscopy, Infrared (IR)

Spectroscopy, and Mass Spectrometry (MS)—offering not only procedural outlines but also the

causal reasoning behind the expected spectral data. By integrating detailed experimental

protocols with fundamental principles, this document serves as a self-validating reference for

the synthesis, characterization, and application of this versatile chemical building block.
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1-(Bromomethyl)-3-methoxy-2-nitrobenzene (CAS No: 133486-62-1) is a substituted toluene

derivative featuring three distinct functional groups that dictate its reactivity and analytical

fingerprint: a reactive bromomethyl group, an electron-donating methoxy group, and a strongly

electron-withdrawing nitro group.[1] This unique electronic arrangement makes it a valuable

precursor for the synthesis of more complex molecules, particularly in the pharmaceutical

industry where precise molecular architecture is paramount.[2] Understanding its structure with

absolute certainty is the foundational step for its effective utilization.

This guide provides the necessary protocols and theoretical grounding to confirm the identity

and purity of 1-(Bromomethyl)-3-methoxy-2-nitrobenzene, ensuring its suitability for

downstream applications.

Table 1: Physicochemical Properties of 1-(Bromomethyl)-3-methoxy-2-nitrobenzene

Property Value Source

IUPAC Name
1-(Bromomethyl)-3-methoxy-2-

nitrobenzene
N/A

CAS Number 133486-62-1 [1]

Molecular Formula C₈H₈BrNO₃ [1][3]

Molecular Weight 246.06 g/mol [1][3]

Appearance
Pale yellow to yellow

powder/solid (predicted)
[4]

SMILES COC1=CC=C(C(=C1)[O-])CBr [1]

Plausible Synthesis Pathway: A Rationale
The target compound is logically synthesized via a free-radical bromination of its precursor, 3-

methoxy-2-nitrotoluene. This pathway is selected for its high regioselectivity. The benzylic

position is preferentially targeted by radical halogenation due to the resonance stabilization of

the resulting benzylic radical intermediate.
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Caption: Primary fragmentation pathway showing the loss of a bromine radical.
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Experimental Protocol: Mass Spectrometry (Direct
Infusion ESI)

Sample Preparation: Prepare a dilute solution of the sample (~10-100 µg/mL) in a suitable

solvent such as methanol or acetonitrile.

Instrumentation: Use an Electrospray Ionization (ESI) mass spectrometer coupled to a

suitable mass analyzer (e.g., Quadrupole or Time-of-Flight).

Infusion: Infuse the sample solution directly into the ESI source at a low flow rate (e.g., 5-10

µL/min) using a syringe pump.

Acquisition: Acquire data in positive ion mode over a mass range of m/z 50-500. Optimize

source parameters (e.g., capillary voltage, gas flow, temperature) to maximize the signal of

the molecular ion.

Data Analysis: Identify the molecular ion cluster (M⁺ and M+2) and confirm that the m/z

values and isotopic distribution match the theoretical values for C₈H₈BrNO₃.

Conclusion
The structural integrity of 1-(Bromomethyl)-3-methoxy-2-nitrobenzene can be unequivocally

confirmed through a synergistic application of NMR, IR, and MS techniques. NMR

spectroscopy provides the definitive carbon-hydrogen framework, IR spectroscopy confirms the

presence of key functional groups (-NO₂, -OCH₃, C-Br), and mass spectrometry verifies the

molecular weight and elemental composition (specifically the presence of bromine). The

detailed protocols and spectral predictions within this guide offer a robust framework for

researchers to validate this critical synthetic intermediate, ensuring the reliability and

reproducibility of their scientific endeavors.

References
Vertex AI Search. (2026). Exploring 1-Bromo-2-Methoxy-3-Nitro-Benzene: Properties and
Applications.
ChemicalBook. (2026). 1-Bromo-2-methoxy-3-nitro-benzene synthesis.
ChemSynthesis. (2026). 2-(bromomethyl)-1-methoxy-3-nitrobenzene.
BLDpharm. (2026). 1-(Bromomethyl)-3-methoxy-2-nitrobenzene.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b166412/docs?utm_src=pdf-body#1-bromomethyl-3-methoxy-2-nitrobenzene-structural-analysis
https://www.benchchem.com/product/b166412/docs?utm_src=pdf-body#1-bromomethyl-3-methoxy-2-nitrobenzene-structural-analysis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166412?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


NINGBO INNO PHARMCHEM CO.,LTD. (2026). Understanding the Role of Nitrobenzene
Derivatives in Chemical Synthesis.
Stack Exchange. (2018). Reactivity of meta- and para-bromo-nitrobenzene towards
nucleophilic substitution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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